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Compound of Interest

Compound Name: (+)-beta-Irone

Cat. No.: B12758600 Get Quote

Essential Safety and Handling Guide for (+)-beta-
Irone
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of (+)-
beta-Irone. Adherence to these procedures is essential for ensuring laboratory safety and

operational integrity.

Personal Protective Equipment (PPE)
When handling (+)-beta-Irone, a comprehensive approach to personal protection is mandatory

to prevent skin and eye contact, and inhalation of vapors.[1]

Eye and Face Protection: Always wear chemical safety goggles that conform to OSHA's eye

and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[2] For

operations with a higher risk of splashing, a face shield should be worn in addition to

goggles.[3]

Skin Protection:

Gloves: Standard nitrile gloves are not recommended for handling (+)-beta-Irone due to

their poor resistance to ketones.[2][3][4] Butyl rubber gloves are the preferred choice as

they provide effective protection against ketones, aldehydes, and esters.[1][5][6] If Butyl
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rubber gloves are not available, neoprene may be considered, but a thorough risk

assessment should be conducted. Always inspect gloves for tears or punctures before use

and remove them carefully to avoid skin contamination.

Protective Clothing: A lab coat or other protective clothing is required to prevent skin

exposure.[2][3] Ensure clothing is removed and decontaminated if it comes into contact

with the substance.[3][5]

Respiratory Protection: Under normal laboratory conditions with adequate local exhaust

ventilation, respiratory protection is typically not required.[2] However, if ventilation is

insufficient or in the case of a spill, a NIOSH-approved respirator should be worn.[3]

A summary of recommended PPE is provided in the table below.

Protection Type Specification

Eye/Face Protection

Chemical safety goggles (conforming to EN166

or OSHA 29 CFR 1910.133). A face shield is

recommended for splash hazards.[2][3]

Hand Protection

Butyl rubber gloves are strongly recommended.

[1][5][6] Nitrile gloves offer poor resistance to

ketones and should be avoided.[2][3][4]

Skin/Body Protection
Lab coat or other protective clothing to prevent

skin contact.[2][3]

Respiratory

Not required with adequate ventilation. Use a

NIOSH-approved respirator if ventilation is poor

or during spill cleanup.[2][3]

Operational Plan: Handling and Storage
Handling: Always handle (+)-beta-Irone in a well-ventilated area, preferably within a

chemical fume hood.[5] Avoid all personal contact, including inhalation of vapors and direct

contact with skin and eyes.[1] Do not eat, drink, or smoke in areas where the chemical is

handled.[3][5] Wash hands thoroughly after handling.[2]
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Storage: Store in a tightly closed, opaque container in a cool, dry, and dark area.[3][5] The

recommended storage temperature is between 2-8°C. Keep the substance away from heat

sources, ignition sources, and incompatible materials such as strong oxidizing agents and

strong bases.[1][2][3]

Disposal Plan
(+)-beta-Irone and its container must be disposed of as hazardous waste.[1][4] All waste

disposal must be conducted in accordance with local, state, and federal regulations.[1] Do not

allow the chemical to enter drains or waterways, as it is toxic to aquatic life.[4][5][7]

Contaminated absorbent materials from spills should also be collected in a sealed container for

hazardous waste disposal.[8]

Quantitative Data
The following table summarizes key quantitative data for (+)-beta-Irone.

Property Value Reference

Molecular Formula C₁₃H₂₀O [2]

Molecular Weight 192.3 g/mol [2]

Oral LD50 (Rat) 4590 mg/kg [2]

Flash Point
> 113 °C (> 235 °F) - closed

cup
[8]

Autoignition Temp. 250 °C (482 °F) [8]

Storage Temperature 2 - 8 °C [3]

Experimental Workflow Diagram
The following diagram illustrates the standard workflow for safely handling (+)-beta-Irone in a

laboratory setting.
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Caption: Workflow for the safe handling of (+)-beta-Irone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12758600?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

